Cas no 5965-09-3 (fosfestrol disodium)

• Product Name: fosfestrol disodium
• CAS No: 5965-09-3
• MF: C₁₈H₂₂NaO₈P₂
• MW: 451.299778461456
• CID: 950436
• PubChem ID: 21150909
• Update Time: 2025-04-19

fosfestrol disodium Chemical and Physical Properties

Names and Identifiers

• fosfestrol disodium
• FOSFESTROL SODIUM, BP STANDARD
• disodium (3Z)-hex-3-ene-3,4-diyldibenzene-4,1-diyl bis[hydrogen (phosphate)]
• disodium stilboestrol diphosphate
• Stilphostrol
• Stilphostrol disodium salt
• NSC-10481
• PSCCMCIRPZMNQK-ZAGWXBKKSA-N
• sodium;[4-[(E)-4-(4-phosphonooxyphenyl)hex-3-en-3-yl]phenyl] dihydrogen phosphate
• Diethylstilbestrol 4, disodium salt
• NSC10481
• Phenol,4'-(1,2-diethyl-1,2-ethenediyl)bis-, bis(dihydrogen phosphate), disodium salt, (E)-
• SP-52-ASTA
• Cytonal disodium salt
• 4, .alpha.,.alpha.'-diethyl-, bis(dihydrogen phosphate), disodium salt, (E)-
• Fosfestrolsodium
• 5965-09-3
• Knonvan
• 4, .alpha.,.alpha.'-diethyl-, diphosphate, disodium salt
• Diethylstilbestrol diphosphoric acid ester disodium salt

• Inchi： 1S/C18H22O8P2.Na/c1-3-17(13-5-9-15(10-6-13)25-27(19,20)21)18(4-2)14-7-11-16(12-8-14)26-28(22,23)24;/h5-12H,3-4H2,1-2H3,(H2,19,20,21)(H2,22,23,24);/q;+1/b18-17+;
• InChI Key： PSCCMCIRPZMNQK-ZAGWXBKKSA-N
• SMILES： P(=O)(O)(O)OC1C=CC(=CC=1)/C(/CC)=C(/C1C=CC(=CC=1)OP(=O)(O)O)\CC.[Na+]

Computed Properties

• Exact Mass: 451.069
• Monoisotopic Mass: 451.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 568
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134A^2

Experimental Properties

• Melting Point: melt at 230°
• Boiling Point: 648.7°C at 760 mmHg
• Flash Point: 346.1°C
• PSA: 153.14000
• LogP: 4.36040